Cas no 852227-94-2 (1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole)
852227-94-2 structure
Product Name:1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
CAS No:852227-94-2
MF:C15H19BN2O2
MW:270.134563684464
MDL:MFCD07368520
CID:717139
PubChem ID:4961249
Update Time:2024-10-26
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1H-PYRAZOLE
- 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole
- 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole
- 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
- 3-(1H-Pyrazol-1-yl)benzeneboronic acid,pinacol ester
- 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole (ACI)
- AKOS025116760
- SY064584
- 3-(1-Pyrazolyl)phenylboronic Acid Pinacol Ester
- 852227-94-2
- 3-(Pyrazol-1-yl)phenylboronic Acid Pinacol Ester
- J-504093
- MFCD07368520
- GVSCNAOZDQCWJJ-UHFFFAOYSA-N
- CS-0147284
- 1-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-1H-pyrazole
- EN300-1719121
- Z2049762200
- DTXSID60406882
- AB32035
- AS-31458
- (3-(1H-PYRAZOL-1-YL)PHENYL)BORONIC ACID PINACOL ESTER
- 1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
- [3-(1H-PyraZol-1-yl)phenyl]boronic acid pinacol ester
- SCHEMBL382745
-
- MDL: MFCD07368520
- Inchi: 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-5-8-13(11-12)18-10-6-9-17-18/h5-11H,1-4H3
- InChI Key: GVSCNAOZDQCWJJ-UHFFFAOYSA-N
- SMILES: N1N(C2C=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=CC=1
Computed Properties
- Exact Mass: 270.15400
- Monoisotopic Mass: 270.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.08
- Melting Point: No data available
- Boiling Point: 395.7°C at 760 mmHg
- Flash Point: 193.1°C
- Refractive Index: 1.546
- PSA: 36.28000
- LogP: 2.17150
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P14768-5g |
3-Pyrazol-1-yl-phenylboronic acid pinacol ester |
852227-94-2 | 98% | 5g |
11267CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P14768-1g |
3-Pyrazol-1-yl-phenylboronic acid pinacol ester |
852227-94-2 | 98% | 1g |
3118CNY | 2021-05-08 | |
| Fluorochem | 065556-1g |
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole |
852227-94-2 | 97% | 1g |
£158.00 | 2022-03-01 | |
| Fluorochem | 065556-5g |
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole |
852227-94-2 | 97% | 5g |
£673.00 | 2022-03-01 | |
| Fluorochem | 065556-25g |
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaboranlan-2-yl)phenyl]-1H-pyrazole |
852227-94-2 | 97% | 25g |
£2023.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P14768-5g |
3-Pyrazol-1-yl-phenylboronic acid pinacol ester |
852227-94-2 | 98% | 5g |
11267.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P14768-1g |
3-Pyrazol-1-yl-phenylboronic acid pinacol ester |
852227-94-2 | 98% | 1g |
3118.0CNY | 2021-07-13 | |
| TRC | T890450-50mg |
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole |
852227-94-2 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T890450-100mg |
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole |
852227-94-2 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T890450-500mg |
1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole |
852227-94-2 | 500mg |
$ 320.00 | 2022-06-02 |
1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
852227-94-2 (1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole) Related Products
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